Cas no 5418-03-1 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1))

• Product name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1)
• CAS No: 5418-03-1
• MF: C₁₄H₂₄ClN₅
• MW: 297.826861381531
• CID: 381659
• PubChem ID: 24181824

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-nonyl-, hydrochloride (1:1)
• 5418-03-1
• NSC11651
• N-Nonyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
• DTXSID10636430
• NSC-11651

• Inchi： InChI=1S/C14H23N5.ClH/c1-2-3-4-5-6-7-8-9-15-13-12-10-18-19-14(12)17-11-16-13;/h10-11H,2-9H2,1H3,(H2,15,16,17,18,19);1H
• InChI Key： CPPWFDGYLWTVFU-UHFFFAOYSA-N
• SMILES： CCCCCCCCCNC1=NC=NC2=C1C=NN2.Cl

Computed Properties

• Exact Mass: 261.19559
• Monoisotopic Mass: 297.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Density: 1.121
• Boiling Point: 447.9°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.597
• PSA: 66.49